Cas no 41019-43-6 (5-(2-Chlorophenyl)furan-2-carboxylic acid)

• Product Name: 5-(2-Chlorophenyl)furan-2-carboxylic acid
• CAS No: 41019-43-6
• MF: C₁₁H₇ClO₃
• MW: 222.624482393265
• MDL: MFCD02625435
• CID: 331889
• PubChem ID: 784625
• Update Time: 2025-10-29

5-(2-Chlorophenyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chlorophenyl)furan-2-carboxylic acid
• 2-Furancarboxylic acid,5-(2-chlorophenyl)-
• 5-(2-CHLOROPHENYL)-2-FUROIC
• 5-(2-chlorophenyl)-2-furoic acid
• 5-(2-Chloro-phenyl)-furan-2-carboxylic acid
• 5-(2-chlorophenyl)-2-furoic acid(SALTDATA: FREE)
• MLS000058465
• PD042182
• HMS2335G24
• SMR000067914
• 41019-43-6
• NCGC00041402-02
• CS-0095219
• AMY20958
• PD-042182
• MFCD02625435
• A20420
• BB 0222509
• NS00068258
• PD007963
• Z57727894
• Q27093893
• cid_784625
• UNII-L5RCO4YA70
• MLS-0026646.0001
• CHEMBL200238
• KUC100867N
• DB02909
• KUC100895N
• EN300-12246
• L5RCO4YA70
• HMS3604B11
• AKOS000443135
• FT-0759208
• J-516101
• DTXSID60354834
• 5-(2-Chlorophenyl)-2-furancarboxylic acid
• BDBM50175442
• 1xnz
• SCHEMBL4987351
• C11H7ClO3
• DB-029119
• PJGGWIHXGHQXMM-UHFFFAOYSA-N
• STK075695
• G20120
• DTXCID90305894
• BBL012047

• MDL： MFCD02625435
• Inchi： 1S/C11H7ClO3/c12-8-4-2-1-3-7(8)9-5-6-10(15-9)11(13)14/h1-6H,(H,13,14)
• InChI Key： PJGGWIHXGHQXMM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 222.00800
• Monoisotopic Mass: 222.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Melting Point: NA
• PSA: 50.44000
• LogP: 3.29820

5-(2-Chlorophenyl)furan-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-(2-Chlorophenyl)furan-2-carboxylic acid

5-(2-Chlorophenyl)furan-2-carboxylic Acid (CAS No. 41019-43-6): Properties, Applications, and Market Insights

5-(2-Chlorophenyl)furan-2-carboxylic acid (CAS No. 41019-43-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This furan-carboxylic acid derivative features a chlorophenyl substitution at the 2-position of the furan ring, making it a valuable intermediate for synthesizing bioactive molecules. With the growing demand for novel heterocyclic compounds in drug discovery, this chemical has become increasingly relevant in modern medicinal chemistry.

The molecular structure of 5-(2-Chlorophenyl)furan-2-carboxylic acid combines the unique electronic properties of both furan and carboxylic acid functional groups. The presence of the chlorine atom on the phenyl ring enhances its potential as a building block for pharmaceutical intermediates, particularly in the development of anti-inflammatory and antimicrobial agents. Recent studies have explored its role in creating small molecule inhibitors targeting various enzymatic pathways.

In pharmaceutical applications, CAS 41019-43-6 serves as a crucial precursor for synthesizing more complex molecules. Its furan-carboxylic acid scaffold is particularly valuable in designing drug-like compounds with improved bioavailability. Researchers have investigated its potential in developing treatments for metabolic disorders and neurological conditions, aligning with current trends in precision medicine and personalized therapeutics.

The agrochemical industry has shown growing interest in 5-(2-Chlorophenyl)furan-2-carboxylic acid derivatives for developing novel crop protection agents. Its structural features make it suitable for creating environmentally friendly pesticides that address the global demand for sustainable agriculture solutions. This application has become particularly relevant as the agricultural sector seeks alternatives to traditional chemicals with environmental concerns.

From a synthetic chemistry perspective, 41019-43-6 offers versatile reactivity patterns. The carboxylic acid group allows for various derivatization reactions, including esterification and amide formation, while the furan ring can participate in diverse cyclization reactions. These properties make it valuable for combinatorial chemistry approaches in drug discovery programs.

Market analysis indicates steady growth in demand for 5-(2-Chlorophenyl)furan-2-carboxylic acid, particularly from pharmaceutical and agrochemical manufacturers. The compound's patent landscape shows increasing activity, with several recent filings covering its derivatives in various therapeutic applications. This commercial interest reflects the broader trend toward specialty chemicals in the fine chemical industry.

Quality control of CAS 41019-43-6 typically involves advanced analytical techniques such as HPLC and NMR spectroscopy to ensure purity and structural integrity. Manufacturers emphasize GMP-compliant production processes to meet the stringent requirements of pharmaceutical applications, addressing the industry's focus on quality by design principles.

Environmental and safety considerations for 5-(2-Chlorophenyl)furan-2-carboxylic acid follow standard chemical handling protocols. While not classified as highly hazardous, proper laboratory safety measures should be observed during handling, in line with current green chemistry initiatives that emphasize safer chemical processes.

Recent scientific literature highlights innovative applications of furan-carboxylic acid derivatives in material science, particularly in developing functional polymers and smart materials. This expanding application scope suggests potential new markets for 41019-43-6 beyond its traditional uses in life sciences.

The global supply chain for 5-(2-Chlorophenyl)furan-2-carboxylic acid has shown resilience despite recent challenges in chemical logistics. Suppliers have adapted to increased demand by implementing just-in-time inventory systems and diversified sourcing strategies, reflecting broader trends in chemical supply chain optimization.

Future research directions for CAS 41019-43-6 include exploring its potential in bioconjugation chemistry and targeted drug delivery systems. These applications align with current interests in theranostic agents and multifunctional pharmaceuticals, suggesting continued relevance in cutting-edge medical research.

In conclusion, 5-(2-Chlorophenyl)furan-2-carboxylic acid represents an important building block in modern chemical synthesis with diverse applications across multiple industries. Its unique structural features and versatile chemistry position it as a valuable compound in the development of innovative solutions for healthcare, agriculture, and advanced materials.